![molecular formula C8H6F3NO B2447922 1,1,1-Trifluoro-3-(pyridin-4-yl)propan-2-one CAS No. 219726-54-2](/img/structure/B2447922.png)
1,1,1-Trifluoro-3-(pyridin-4-yl)propan-2-one
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Description
1,1,1-Trifluoro-3-(pyridin-4-yl)propan-2-one, often referred to as 1,1,1-TF-3-PY, is a synthetic compound with a wide range of applications in the fields of organic and medicinal chemistry. It is a colorless liquid with a boiling point of 168°C and a molecular weight of 186.18 g/mol. It is produced through a reaction between 4-pyridinecarboxaldehyde and 1,1,1-trifluoroacetone in the presence of a base, such as sodium hydroxide. This compound has been used in the synthesis of various drugs and has been studied for its potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization
Synthesis of New Biheterocyclic Compounds : This compound has been used in the efficient synthesis of new biheterocyclic compounds, such as 1-(5-hydroxy-5-trifluoromethyl-4,5-dihydropyrazol-1-yl)-3-(6-trifluoromethyl pyrimidin-4-yl)-propan-1-ones, prepared by cyclocondensation with different hydrazides and alkenones (Malavolta et al., 2014).
Stereocontrolled Access to Epoxypropane : The compound has been utilized in achieving highly stereocontrolled access to 1,1,1-trifluoro-2,3-epoxypropane through kinetic resolution of related alcohols (Shimizu, Sugiyama, & Fujisawa, 1996).
Preparation and Reactivity of Quinolin-2-ylidene Derivatives : It's also involved in the preparation and reactivity study of novel quinolin-2-ylidene derivatives, exhibiting interesting tautomeric preferences and reactivity patterns (Loghmani-Khouzani et al., 2006).
Tautomerism in Crystals : The compound has been studied for its enol-enamine tautomerism in crystals, highlighting the impact of molecular packing on tautomerization processes (Godsi et al., 2004).
Chemical Reactions and Applications
Synthesis of α1 Receptor Antagonists : It has been used in synthesizing derivatives with α1 receptor antagonistic activity, showcasing its potential in pharmaceutical research (Hon, 2013).
Production of Pyridine Derivatives : The compound facilitates the synthesis of various pyridine derivatives, contributing to advancements in heterocyclic chemistry (Rateb, 2011).
Synthesis of Diazahomoadamantane Derivatives : Its involvement in the synthesis of diazahomoadamantane derivatives highlights its versatility in organic synthesis (Kuznetsov, Mazhed, & Serova, 2010).
Glycine Transporter 1 Inhibition : Research into glycine transporter 1 inhibitors has also utilized this compound, indicating its role in neurochemical research (Yamamoto et al., 2016).
Regioselectivity in Pyrazole Synthesis : Studies on the regioselectivity in pyrazole synthesis using related trifluoro compounds have implications for the fine-tuning of synthetic pathways (Martins et al., 2012).
Advanced Materials and Coordination Chemistry
Coordination Chemistry with Copper(II) Chloride : The compound plays a role in coordination chemistry, particularly in the formation of copper(II) chloride adducts, which have potential applications in material science and catalysis (Bonacorso et al., 2003).
Synthesis of Complex Ligands : It's also utilized in the synthesis of complex ligands for coordination chemistry, further expanding its utility in inorganic chemistry (Hakimi et al., 2013).
Optical Spectroscopy Studies : The compound's derivatives have been studied using time-resolved laser fluorescence spectroscopy, highlighting its role in understanding complexation mechanisms (Wagner et al., 2017).
properties
IUPAC Name |
1,1,1-trifluoro-3-pyridin-4-ylpropan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO/c9-8(10,11)7(13)5-6-1-3-12-4-2-6/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SICVYTGMNFJYEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219726-54-2 |
Source
|
Record name | 1,1,1-trifluoro-3-(pyridin-4-yl)propan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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